Cas no 2171791-22-1 (4-(1-aminopropyl)oxepan-4-ol)

• Product Name: 4-(1-aminopropyl)oxepan-4-ol
• CAS No: 2171791-22-1
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6389019
• PubChem ID: 165587880
• Update Time: 2025-10-28

4-(1-aminopropyl)oxepan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminopropyl)oxepan-4-ol
• 2171791-22-1
• EN300-1648131

• Inchi： 1S/C9H19NO2/c1-2-8(10)9(11)4-3-6-12-7-5-9/h8,11H,2-7,10H2,1H3
• InChI Key： FAOABVRWAYXZIG-UHFFFAOYSA-N
• SMILES： OC1(CCOCCC1)C(CC)N

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(1-aminopropyl)oxepan-4-ol

Introduction to 4-(1-aminopropyl)oxepan-4-ol (CAS No. 2171791-22-1)

4-(1-aminopropyl)oxepan-4-ol, with the Chemical Abstracts Service (CAS) number 2171791-22-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxepanes, which are seven-membered ring structures with a unique combination of chemical properties that make them valuable in various applications, particularly in drug discovery and development.

The molecular formula of 4-(1-aminopropyl)oxepan-4-ol is C₉H₁₉NO₂, and its molecular weight is approximately 169.25 g/mol. The compound features an oxepane ring with a propylamine substituent at the 4-position, which imparts specific biological activities and pharmacological properties. The presence of the hydroxyl group at the 4-position further enhances its solubility and reactivity, making it a versatile molecule for chemical modifications and derivatizations.

In recent years, 4-(1-aminopropyl)oxepan-4-ol has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a scaffold for the development of novel drugs targeting various diseases. For instance, researchers have explored its use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease, due to its ability to modulate specific neurotransmitter systems.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the potential of 4-(1-aminopropyl)oxepan-4-ol as a lead compound for developing drugs that target G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. The study demonstrated that derivatives of 4-(1-aminopropyl)oxepan-4-ol exhibited high binding affinity and selectivity for specific GPCRs, making them promising candidates for further drug development.

Beyond its potential as a therapeutic agent, 4-(1-aminopropyl)oxepan-4-ol has also been investigated for its use in chemical synthesis and materials science. Its unique structural features make it an excellent building block for constructing more complex molecules with tailored properties. For example, researchers have utilized this compound to synthesize novel polymers with enhanced mechanical strength and thermal stability, which have applications in advanced materials and coatings.

The synthesis of 4-(1-aminopropyl)oxepan-4-ol typically involves multi-step processes that include ring formation and functional group manipulation. One common synthetic route involves the cyclization of an appropriate precursor followed by substitution reactions to introduce the desired functional groups. The choice of synthetic methods can significantly impact the yield and purity of the final product, making optimization crucial for large-scale production.

In terms of safety and handling, 4-(1-aminopropyl)oxepan-4-ol is generally considered safe when proper precautions are taken. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Safety data sheets (SDS) should be consulted for detailed information on handling, storage, and disposal procedures.

The future prospects for 4-(1-aminopropyl)oxepan-4-ol are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various fields. As our understanding of its properties and behavior deepens, it is likely that we will see more innovative applications emerge, further solidifying its importance in the realm of chemical biology and pharmaceutical science.